![molecular formula C9H12N2O3 B8742643 ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate](/img/structure/B8742643.png)
ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate
Cat. No. B8742643
M. Wt: 196.20 g/mol
InChI Key: NGESDDWSALECBS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08653260B2
Procedure details
5-Hydroxy-4-methylfuran-2(5H)-one (1.19 g, 10.4 mmol) and ethyl hydrazinoacetate hydrochloride (1.61 g, 10.4 mmol) in 95% ethanol (20 mL) was refluxed for 2 h. Removal of the solvent in vacuo followed by purification using a Biotage Horizon® system (0-50% ethyl acetate/hexanes mixture) gave ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate as a yellow crystalline. LC/MS 219.2 (M+23).
Identifiers
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REACTION_CXSMILES
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O[CH:2]1[O:6][C:5](=O)[CH:4]=[C:3]1[CH3:8].Cl.[NH:10]([CH2:12][C:13]([O:15][CH2:16][CH3:17])=[O:14])[NH2:11]>C(O)C>[CH3:2][C:3]1[CH:8]=[N:11][N:10]([CH2:12][C:13]([O:15][CH2:16][CH3:17])=[O:14])[C:5](=[O:6])[CH:4]=1 |f:1.2|
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Inputs
Step One
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Name
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Quantity
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1.19 g
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Type
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reactant
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Smiles
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OC1C(=CC(O1)=O)C
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Name
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Quantity
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1.61 g
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Type
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reactant
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Smiles
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Cl.N(N)CC(=O)OCC
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Removal of the solvent in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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followed by purification
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC=1C=NN(C(C1)=O)CC(=O)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
